Cas no 2580254-43-7 (Methyl 5-(2-aminoethoxy)-2-methylbenzoate)

• Product Name: Methyl 5-(2-aminoethoxy)-2-methylbenzoate
• CAS No: 2580254-43-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5683482
• PubChem ID: 164576706
• Update Time: 2025-10-29

Methyl 5-(2-aminoethoxy)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-aminoethoxy)-2-methylbenzoate
• 2580254-43-7
• EN300-26572612
• Methyl 5-(2-aminoethoxy)-2-methylbenzoate

• Inchi： 1S/C11H15NO3/c1-8-3-4-9(15-6-5-12)7-10(8)11(13)14-2/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： OSJAFBPOMJRGGV-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC(C)=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 5-(2-aminoethoxy)-2-methylbenzoate

Recent Advances in the Study of Methyl 5-(2-aminoethoxy)-2-methylbenzoate (CAS: 2580254-43-7)

Methyl 5-(2-aminoethoxy)-2-methylbenzoate (CAS: 2580254-43-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been investigated for its role in modulating specific biological targets, including enzymes and receptors implicated in inflammatory and oncogenic processes. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that Methyl 5-(2-aminoethoxy)-2-methylbenzoate serves as a versatile scaffold for the design of inhibitors targeting protein kinases involved in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, yielding promising candidates for preclinical evaluation.

In addition to its applications in oncology, recent research has explored the compound's utility in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of Methyl 5-(2-aminoethoxy)-2-methylbenzoate exhibited neuroprotective effects in vitro by inhibiting oxidative stress and apoptosis in neuronal cells. These findings suggest potential therapeutic avenues for conditions such as Alzheimer's and Parkinson's diseases, although further in vivo studies are required to validate these effects.

The synthesis of Methyl 5-(2-aminoethoxy)-2-methylbenzoate has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2023 publication in Organic Process Research & Development detailed a scalable synthetic route using catalytic hydrogenation, which significantly reduced the use of hazardous reagents and improved overall yield. This development is particularly relevant for industrial-scale production, addressing both economic and environmental considerations.

Despite these promising developments, challenges remain in the clinical translation of Methyl 5-(2-aminoethoxy)-2-methylbenzoate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academic and industrial researchers will be crucial to overcoming these hurdles and advancing the compound's potential from bench to bedside.

In conclusion, Methyl 5-(2-aminoethoxy)-2-methylbenzoate (CAS: 2580254-43-7) represents a compelling area of research in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its promising biological activities underscore its value in the development of next-generation therapeutics. Continued exploration of its mechanisms and applications will likely yield significant contributions to the field in the coming years.